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Compound of Interest

Compound Name: SR 142948

Cat. No.: B031177

SR 142948 Technical Support Center

This technical support center provides researchers, scientists, and drug development
professionals with essential information on the stability and use of SR 142948 in various
experimental buffers.

Frequently Asked Questions (FAQSs)

Q1: What is SR 142948 and what is its primary mechanism of action?

SR 142948 is a potent, orally active, and selective non-peptide antagonist for the neurotensin
receptors (NTSRs).[1] It is not selective between NTSR subtypes.[2] Its primary mechanism of
action is to block the signaling pathways activated by the endogenous ligand, neurotensin. This
is achieved by competitively binding to neurotensin receptors, thereby inhibiting downstream
signaling cascades.

Q2: What are the recommended solvents for dissolving SR 1429487

SR 142948 is soluble in DMSO (up to 75 mM) and water (up to 25 mM).[3] For in vivo
experiments, co-solvent systems are often required to achieve the desired concentration and
maintain stability.

Q3: What are the general storage recommendations for SR 142948 solutions?

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b031177?utm_src=pdf-interest
https://www.benchchem.com/product/b031177?utm_src=pdf-body
https://www.benchchem.com/product/b031177?utm_src=pdf-body
https://www.benchchem.com/product/b031177?utm_src=pdf-body
https://www.medchemexpress.com/sr-142948.html
https://en.wikipedia.org/wiki/SR-142948
https://www.benchchem.com/product/b031177?utm_src=pdf-body
https://www.benchchem.com/product/b031177?utm_src=pdf-body
https://www.tocris.com/support/stability-and-storage
https://www.benchchem.com/product/b031177?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031177?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

For solid SR 142948, storage at +4°C is recommended. Once dissolved, stock solutions should
be stored as aliquots in tightly sealed vials at -20°C and are generally usable for up to one
month. It is highly recommended to prepare fresh working solutions for experiments on the
same day of use.[1]

Q4: Is there any information on the long-term stability of SR 142948 in aqueous buffers?

While specific degradation kinetics in various aqueous buffers are not extensively documented
in publicly available literature, general guidelines suggest that long-term storage of peptides
and similar small molecules in solution is not recommended. For continuous dosing periods
exceeding half a month in in vivo studies, caution is advised when using certain formulations.

[1]
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Issue

Possible Cause

Recommendation

Precipitation upon dilution of

DMSO stock in agueous buffer.

SR 142948 has limited
solubility in purely aqueous

solutions.

- Increase the percentage of
organic co-solvent (e.g.,
DMSO) in the final solution. -
Consider using a different
buffer system, such as those
containing PEG300, Tween-80,
or SBE-B-CD, which have
been shown to improve
solubility. - Gentle heating
and/or sonication can aid in

dissolution.[1]

Inconsistent experimental

results.

Degradation of SR 142948 in

the working solution.

- Prepare fresh working
solutions for each experiment.
- Avoid repeated freeze-thaw
cycles of the stock solution. -
Ensure the pH of the
experimental buffer is within a
stable range for the
compound, although specific
pH stability data is limited.

Difficulty achieving desired
concentration for in vivo

studies.

High dose requirements
exceeding the solubility limit in

simple buffers.

- Utilize established co-solvent
formulations to increase
solubility. Refer to the
"Experimental Protocols"

section for detailed recipes.

Quantitative Data Summary

Table 1: Solubility of SR 142948
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Maximum Concentration Maximum Concentration
Solvent

(mg/mL) (mM)
DMSO 51.44 75
Water 17.15 25

Data sourced from Tocris Bioscience.

Table 2: Recommended Storage Conditions for SR 142948 Solutions

Solution Type Storage Temperature Recommended Shelf Life
Stock Solution (in DMSO) -20°C Up to 1 month
Working Solution Use on the same day N/A

General guidance based on manufacturer recommendations.[1]

Experimental Protocols
Protocol 1: Preparation of SR 142948 for In Vivo
Administration (with PEG300 and Tween-80)

This protocol is suitable for achieving a clear solution at a concentration of > 5 mg/mL.
Materials:
e SR 142948

DMSO

PEG300

Tween-80

Saline (0.9% NacCl)

Procedure:
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Prepare a stock solution of SR 142948 in DMSO (e.g., 50 mg/mL).

In a sterile tube, add the required volume of the DMSO stock solution (10% of the final
volume).

Add PEG300 to the tube (40% of the final volume) and mix thoroughly.
Add Tween-80 (5% of the final volume) and mix until the solution is homogeneous.

Add saline to reach the final desired volume (45% of the final volume) and mix thoroughly.

This protocol is adapted from MedChemExpress.[1]

Protocol 2: Preparation of SR 142948 for In Vivo
Administration (with SBE-3-CD)

This protocol is an alternative for achieving a clear solution at a concentration of = 5 mg/mL.

Materials:

SR 142948
DMSO

SBE-B-CD (20% in Saline)

Procedure:

Prepare a stock solution of SR 142948 in DMSO (e.g., 50 mg/mL).

In a sterile tube, add the required volume of the DMSO stock solution (10% of the final

volume).

Add the 20% SBE-[B-CD in saline solution to reach the final desired volume (90% of the final
volume).

Mix thoroughly until a clear solution is obtained.
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This protocol is adapted from MedChemExpress.[1]
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Caption: Neurotensin Receptor 1 (NTSR1) signaling pathway and the antagonistic action of SR
142948.
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Caption: A generalized experimental workflow for studies involving SR 142948.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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